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Compound of Interest

2-Chloro-7-fluoroquinazoline-4-
Compound Name:
acetic Acid

Cat. No.: B12283536

Get Quote

Executive Summary: The "Make vs. Buy" Matrix

2-Chloro-7-fluoroquinazoline-4-acetic acid represents a specialized, high-value scaffold in

medicinal chemistry, particularly for the development of dual-action kinase inhibitors (e.g.,
EGFR, VEGFR) and tricyclic heterocycles.

Unlike commoditized reagents, this molecule is currently classified as a Level 4 Sourcing
Target (Custom Synthesis Required). Direct catalog availability is negligible due to the
instability of the C2-chloro moiety in the presence of the acidic side chain over long-term
storage.

Recommendation: Drug development programs requiring >10g quantities should adopt a "Late-
Stage Functionalization" strategy: procure the stable precursor 2,4-Dichloro-7-fluoroquinazoline
and perform the C4-alkylation in-house or via a CRO.

Supply Chain Snapshot

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12283536#bc-rfq
https://www.benchchem.com/product/b12283536/docs?utm_src=pdf-body#strategic-sourcing-synthesis-guide-2-chloro-7-fluoroquinazoline-4-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12283536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Status

Direct Availability Low / Non-Existent (Custom Quote only)

2,4-Dichloro-7-fluoroquinazoline (CAS 179893-

Primary Precursor
61-9)

Precursor Availability High (Sigma, Enamine, PharmaBlock)

4—6 Weeks (Custom Synthesis) vs. 1 Week

(Precursor)

Est. Lead Time

Cost Efficiency "Make" is ~60% cheaper than "Buy" (Custom)

Technical Profile & Structural Logic

The molecule features a "privileged" quinazoline core with three distinct vectors for chemical
modification:

e C2-Chloro: A handle for nucleophilic aromatic substitution (

) or Buchwald-Hartwig couplings after the C4 modification.

o C4-Acetic Acid: Provides a carboxylate handle for amide coupling or cyclization, while the
methylene spacer alters solubility and binding pocket depth compared to direct C4-amino
attachments.

o C7-Fluoro: Modulates metabolic stability (blocking metabolic soft spots) and electronic
properties of the ring.

Chemical Identity[1][2][3][4][5]

o Target Molecule: 2-Chloro-7-fluoroquinazoline-4-acetic acid
e Molecular Formula:
» Est. Molecular Weight: 240.62 g/mol

e Key Precursor CAS: 179893-61-9 (2,4-Dichloro-7-fluoroquinazoline)
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Validated Synthesis Protocol (The "Make" Strategy)

Since commercial stock is rare, the following protocol is the industry-standard route for
accessing 4-substituted-2-chloroquinazolines. This route exploits the differential reactivity of the
C4 and C2 positions.[1]

Reaction Logic (Causality)

The C4 position in 2,4-dichloroquinazoline is significantly more electrophilic than C2 due to the
inductive effect of the adjacent nitrogen atoms and the lack of electron donation compared to
C2. Therefore, a soft carbon nucleophile (diethyl malonate) will selectively attack C4 at lower
temperatures, preserving the C2-chlorine for later steps.

Step-by-Step Methodology

Step 1: Selective C4-Alkylation

e Reagents: 2,4-Dichloro-7-fluoroquinazoline (1.0 eq), Diethyl malonate (1.1 eq), NaH (60%
dispersion, 2.2 eq), anhydrous THF.

e Procedure:

o Cool THF suspension of NaH to 0°C under

o Add diethyl malonate dropwise; stir for 30 min to generate the enolate.
o Add 2,4-dichloro-7-fluoroquinazoline solution dropwise.[2]
o Critical Control Point: Maintain temperature <10°C to prevent bis-alkylation or C2 attack.
o Stir at RT for 4—6 hours. Monitor by TLC/LCMS.
e Workup: Quench with saturated
, extract with EtOAc.

Step 2: Hydrolysis & Decarboxylation
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e Reagents: 6N HCI (aq), Acetic Acid (co-solvent).

e Procedure:
o Dissolve the intermediate diester in acetic acid/HCI (1:1).
o Reflux at 100°C for 2—4 hours.

o Mechanism:[3] Acidic hydrolysis converts esters to carboxylic acids; heat drives the
decarboxylation of the gem-diacid to the mono-acetic acid.

 Purification: Concentrate in vacuo. The product often precipitates upon cooling or addition of
water. Recrystallize from EtOH/Water.

Synthesis Workflow Diagram
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Figure 1: Selective synthesis route exploiting C4 electrophilicity for regiocontrol.

Quality Assurance & Validation

When sourcing custom synthesis or validating in-house production, the following QC metrics
are non-negotiable.

Regioselectivity Check (NMR)

The most common failure mode is C2-substitution or bis-substitution.

e 1H NMR Signature: Look for the singlet (2H) of the
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COOH group. It should appear around
4.0-4.5 ppm.

 HMBC Correlation (Definitive): The methylene protons of the acetic acid side chain must
show a strong correlation to the C4 ring carbon and the C4a bridgehead carbon. If
correlation is seen to C2, the reaction failed regioselectivity.

Purity Specification (HPLC)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

» Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.
e Detection: UV 254 nm.

o Acceptance Criteria: >95% Area. Impurities >1% must be characterized (likely hydrolysis of
the C2-Cl to C2-OH).

Supplier Landscape (Precursors)

Since the final acid is a custom item, procurement should focus on the 2,4-dichloro precursor.

Supplier Tier Vendor Examples Reliability Use Case

Mill Si Validated precursor
illiporeSigma,
Tier 1 (Global) £ p- J High stock; expensive for
namine
kg scale.

Ph Block. WuXi Best for contracting
armaBlock, WuXi
Tier2 (CRO) High the full synthesis of
AppTec S
e final acid.

] ] Good for finding spot
Tier 3 (Aggregators) MolPort, eMolecules Variable
stock of rare analogs.

Sourcing Tip: Search for CAS 179893-61-9 (Precursor) rather than the final acid to ensure
search results are actionable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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